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Compound of Interest

Compound Name: Prometryn-d14

Cat. No.: B12299827

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling
guidelines for Prometryn. Since Prometryn-d14 is an isotopically labeled version of Prometryn,
its chemical and toxicological properties are expected to be nearly identical. This guide is
intended for use in a research and development context. Always refer to the specific Safety
Data Sheet (SDS) provided by the supplier of Prometryn-d14 and adhere to all institutional
and governmental regulations.

Introduction

Prometryn is a selective triazine herbicide that functions by inhibiting photosynthesis in target
plant species.[1][2][3] Prometryn-d14 is a deuterated analog of prometryn, where the
hydrogen atoms on the two isopropyl groups have been replaced with deuterium. This isotopic
labeling makes it a valuable tool in environmental fate studies, metabolism research, and as an
internal standard in analytical chemistry. While the biological and chemical reactivity of
Prometryn-d14 is fundamentally the same as Prometryn, it is crucial for laboratory personnel
to be fully aware of its hazard profile and the requisite safety precautions.

Hazard Identification and Classification

Prometryn is classified as a hazardous substance. The primary hazards are related to acute
toxicity if swallowed or inhaled, and significant environmental toxicity, particularly to aquatic life.

[4]
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GHS Classification:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4]

o Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[4]

e Serious Eye Damage/Irritation (Category 1): Causes serious eye damage.[5]
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[5]

e Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[6]

e Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic
life with long-lasting effects.[4][6]

Signal Word: DANGER([5]

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[5]

H318: Causes serious eye damage.[5]

H332: Harmful if inhaled.[4]

H410: Very toxic to aquatic life with long-lasting effects.[4][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Prometryn is provided below. The
molecular weight is the primary difference for Prometryn-d14.
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Property

Value

Reference

Appearance

Colorless or white odorless

solid/crystals

[2](3]

Molecular Formula (Prometryn) C10H19N5S [2]
Molecular Formula (Prometryn-

C10D14H5N5S [7]
d14)
Molecular Weight (Prometryn) 241.36 g/mol [2]
Molecular Weight (Prometryn-

255.44 g/mol [7]
d14)
Melting Point 118-120 °C [3]

Water Solubility

48 mg/L at 20 °C

[3]

Vapor Pressure

0.13 mPa at 20 °C

[3](5]

n-octanol/water Partition

Coefficient (Log Kow)

3.1-3.34

[3](5]

Toxicological Information

The toxicological data for Prometryn are summarized in the following table. These values are

expected to be representative for Prometryn-d14.
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Endpoint Species Value Reference
Acute Oral LD50 Rat 3750 - 5233 mg/kg [31[51[8]
Acute Dermal LD50 Rat >3100 mg/kg [518]
Acute Inhalation LC50
Rat >5.2 mg/L [5]
(4h)
Skin Irritation Rabbit Irritant [5]
Eye Irritation Rabbit Severe lIrritant [5]

) o Data indicates no
Carcinogenicity ] ) [2][5]
carcinogenic effects.

o Data indicates no
Mutagenicity ] [5]
mutagenic effects.

] o Data indicates no
Reproductive Toxicity ] [5]
reproductive effects.

Target Organs: Liver, kidneys, and bone marrow.[3][6]

Experimental Protocols and Handling Guidelines
Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Prometryn-d14.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are required.[9]
o Eye Protection: Chemical splash goggles or a face shield must be worn.[5][6]

o Skin and Body Protection: A laboratory coat or chemical-resistant coveralls should be worn.
Ensure that long pants and closed-toe shoes are worn.[9][10]

» Respiratory Protection: If working with the solid form where dust may be generated, or with
solutions that may produce aerosols, a NIOSH-approved respirator is necessary.[6]

Safe Handling Procedures
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Work in a well-ventilated area, preferably within a chemical fume hood.[11]
Avoid the formation of dust and aerosols.[11]
Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[5]

Remove contaminated clothing immediately and wash it before reuse.[10]

Storage

Store in the original, tightly closed container in a dry, cool, and well-ventilated area.[5][11]
Keep away from direct sunlight.[5]

Store separately from strong oxidizing agents.[5]

Spill and Waste Disposal

Spills: In the event of a spill, control the source of the leak and contain the spill to prevent it
from spreading or entering drains. For solid spills, sweep up the material without creating
dust and place it in a sealed container for disposal. For liquid spills, use an absorbent
material to clean up the spill and place the contaminated material in a sealed container.

Waste Disposal: Dispose of waste in accordance with all local, regional, and national
regulations.[4] Do not dispose of undiluted chemicals on-site.

First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If the person is
not breathing, give artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately remove contaminated clothing. Rinse the skin with
plenty of soap and water for 15-20 minutes. Seek medical advice if irritation occurs.

In Case of Eye Contact: Immediately hold the eye open and rinse slowly and gently with
water for 15-20 minutes. Remove contact lenses, if present, after the first 5 minutes, then

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/msds/prometryn.pdf
https://www.chemicalbook.com/msds/prometryn.pdf
https://assets.greenbook.net/15-59-39-09-04-2018-mp56T002.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://assets.greenbook.net/M118802.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://www.chemicalbook.com/msds/prometryn.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://www.cpachem.com/msds?num=SB285&dnl=sd_-_Prometryn_%5BCAS_7287-19-6%5D_%28SB285%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

continue rinsing. Seek immediate medical attention.[5]

« |If Swallowed: Call a poison control center or doctor immediately for treatment advice. Rinse
the mouth with water. Do not induce vomiting unless instructed to do so by a medical
professional.[11]

Visualizations
Prometryn's Mode of Action: Photosystem Il Inhibition

Prometryn acts by inhibiting photosynthesis at Photosystem Il (PSII) in susceptible plants. It
binds to the D1 protein of the PSII complex, blocking electron transport. This disruption leads to
the production of reactive oxygen species, causing lipid peroxidation and ultimately cell death.

[1]
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Caption: Prometryn inhibits photosynthesis by blocking electron transport at the QB site of the
D1 protein in Photosystem IlI.

Standard Laboratory Workflow for Handling Prometryn-
di4
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This diagram outlines the essential steps for safely handling Prometryn-d14 in a laboratory
setting, from preparation to disposal.

Phase 1: Preparation

Preparation Review SDS

:

Don Personal Protective
Equipment (PPE)

l

Prepare Workstation
(Fume Hood)

Handling & Experimentation

Cleanup & Decontamination

Phase Z:VHandling

Waste Disposal Weigh Solid Prometryn-d14

:

Prepare Stock Solution

:

Perform Experiment

Phase 3:|Cleanup Phase 4:|Disposal
y y
Decontaminate Glassware Segregate Chemical Waste

& Surfaces
Doff PPE Correctly Label Waste Container
Wash Hands Thoroughly Store Waste for Pickup
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Prometryn-d14, from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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